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Compound of Interest

Compound Name: Bzl-ile-ome hcl

Cat. No.: B2411998 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-alpha-Benzyl-L-isoleucine methyl ester hydrochloride (Bzl-Ile-OMe HCl), identified by CAS

number 209325-69-9, is a commercially available amino acid derivative. Its primary application

lies within the realm of synthetic organic chemistry, specifically as a building block in peptide

synthesis. This guide provides a summary of its chemical and physical properties and

discusses its role in research and development. Due to the limited availability of public research

data, this document focuses on the foundational information available from chemical suppliers

and general applications in peptide chemistry.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Bzl-Ile-OMe HCl is presented in

Table 1. This data is compiled from various chemical supplier catalogs.
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Property Value Reference

CAS Number 209325-69-9 [1][2][3][4]

Chemical Name
N-alpha-Benzyl-L-isoleucine

methyl ester hydrochloride
[1]

Synonyms Bzl-L-Ile-OMe*HCl [1]

Molecular Formula C₁₄H₂₁NO₂·HCl [1][2][3][4]

Molecular Weight
271.78 g/mol (hydrochloride

salt)
[2]

Appearance White crystalline powder [2]

Melting Point 176-182 °C [2]

Optical Rotation
[a]D20 = +26 ± 2º (c=1 in

MeOH)
[2]

Storage Temperature 2-8°C [1][3]

Applications in Research and Development
Bzl-Ile-OMe HCl serves as a valuable reagent in the synthesis of peptides.[2] The presence of

the benzyl group on the alpha-amino group and the methyl ester at the C-terminus provides

temporary protection during peptide coupling reactions. These protecting groups can be

selectively removed under specific conditions to allow for the stepwise elongation of a peptide

chain.

Role in Peptide Synthesis
The general workflow for utilizing an N-protected amino acid ester like Bzl-Ile-OMe HCl in
solid-phase or solution-phase peptide synthesis is outlined below.
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Generalized workflow for incorporating an amino acid derivative in peptide synthesis.

Potential in Drug Discovery
By incorporating Bzl-Ile-OMe HCl into peptide sequences, researchers can synthesize novel

peptides for evaluation as potential therapeutic agents.[2] The isoleucine side chain, with its

bulky and hydrophobic nature, can influence the peptide's structure and its interaction with

biological targets. The N-benzyl group may also impart specific properties to the final peptide.

Experimental Protocols
Detailed experimental protocols for the use of Bzl-Ile-OMe HCl are not readily available in the

public domain. However, a general procedure for peptide coupling using a protected amino

acid would typically involve the following steps.

General Peptide Coupling Protocol:

Deprotection: The N-terminal protecting group of the resin-bound peptide is removed (e.g.,

using piperidine for an Fmoc group).
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Washing: The resin is thoroughly washed with a suitable solvent (e.g., dimethylformamide).

Activation: In a separate vessel, Bzl-Ile-OMe HCl is neutralized with a non-nucleophilic base

(e.g., diisopropylethylamine) and then activated with a coupling reagent (e.g., HBTU, HATU)

in a suitable solvent.

Coupling: The activated amino acid solution is added to the deprotected resin, and the

reaction is allowed to proceed until completion.

Washing: The resin is washed to remove excess reagents and byproducts.

Confirmation: A qualitative test (e.g., ninhydrin test) is performed to confirm the completion of

the coupling reaction.

This cycle is repeated with different amino acids to build the desired peptide sequence.

Signaling Pathways and Mechanism of Action
There is currently no publicly available research that describes the involvement of Bzl-Ile-OMe
HCl or peptides derived from it in specific signaling pathways or details its mechanism of

action. Such information would be contingent on the biological activity of the final peptide in

which this building block is incorporated.

Conclusion
N-alpha-Benzyl-L-isoleucine methyl ester hydrochloride (CAS 209325-69-9) is a specialized

chemical reagent for peptide synthesis. While detailed studies on its direct biological effects are

not available, its utility as a building block for creating novel peptides makes it a relevant

compound for researchers in drug discovery and biochemistry.[2] Further research and

publication are needed to fully characterize the properties and applications of peptides

synthesized using this reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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